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Compound of Interest

Compound Name: CX21

Cat. No.: B1141736 Get Quote

Essential Safety and Handling Guide for CX21
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of CX21, ensuring operational excellence and

laboratory safety.

This document provides immediate and essential safety protocols for CX21, a palladium-based

catalyst vital for various organic transformations. Adherence to these guidelines is critical for

minimizing risks and ensuring a safe research environment.

Understanding the Compound: CX21 at a Glance
CX21, identified by CAS number 478980-03-9, is chemically known as Allyl[1,3-bis(2,6-

diisopropylphenyl)imidazol-2-ylidene]chloropalladium(II).[1] Developed by Umicore, it is a highly

efficient catalyst in palladium-catalyzed reactions such as the oxidation of secondary alcohols

and the arylation of α-ketones.[2] Its stability and effectiveness under mild conditions make it a

valuable tool in synthetic organic chemistry.
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Property Value

Molecular Formula C₃₀H₄₁ClN₂Pd

Molecular Weight 571.53 g/mol

Appearance Off-white to light yellow crystalline powder[3]

Melting Point 190°C (decomposes)[3]

Palladium Content 18.5% min[3]

Purity 98% min[3]

Hazard Identification and Personal Protective
Equipment (PPE)
CX21 is classified with the following hazards:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Mandatory Personal Protective Equipment (PPE):

Protection Type Specification

Respiratory Protection Dust mask type N95 (US) or equivalent.[3][5]

Eye Protection Chemical safety goggles or face shield.[4]

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[4][5]

Body Protection
Laboratory coat, long pants, and closed-toe

shoes.[4]

Detailed Protocols for Safe Handling and Storage
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Strict adherence to the following protocols is mandatory to ensure personnel safety and

maintain the integrity of the compound.

Handling Protocol:

Work Area: Always handle CX21 in a well-ventilated area, preferably within a chemical fume

hood.[4]

Avoid Contact: Prevent all direct contact with the skin, eyes, and clothing.[4]

Aerosol Prevention: Avoid the formation of dust and aerosols during handling.[4]

Hygiene: Wash hands thoroughly with soap and water after handling.[4]

Storage Protocol:

Container: Keep the container tightly closed in a dry and well-ventilated place.[4]

Incompatibilities: Store away from strong oxidizing agents.

Conditions: Store at room temperature and away from light.[3]

Security: Store in a locked-up area.[4]

Emergency and Disposal Procedures
Immediate and appropriate response to emergencies and proper disposal are critical for safety

and environmental protection.

Emergency First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen or artificial

respiration. Seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and seek medical attention if irritation persists.[4]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing and seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[4]

Cleanup: Wear full PPE. Carefully sweep up the spilled solid material, avoiding dust

generation, and place it in a suitable, closed container for disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent.

Disposal Plan: Dispose of CX21 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. Contact a licensed professional

waste disposal service to dispose of this material.

Experimental Workflow Visualization
To further clarify procedural steps, the following diagrams illustrate key workflows.

Caption: Standard operating procedure for handling CX21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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